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Compound of Interest

Compound Name: 2-Phosphonovaleric acid

CAS No.: 5650-83-9

Cat. No.: B12648258

Get Quote

Abstract
This Application Note provides a rigorous technical guide for the preparation, storage, and

handling of D-AP5 (D-(-)-2-Amino-5-phosphonopentanoic acid), the active isomer of the

competitive NMDA receptor antagonist AP5. Designed for neuroscientists and pharmacologists,

this protocol addresses critical solubility thresholds, solvent-dependent stability, and pH

considerations often overlooked in standard datasheets. By following this "self-validating"

workflow, researchers can ensure quantitative accuracy in long-term potentiation (LTP) studies,

excitotoxicity assays, and behavioral interventions.

Introduction & Mechanism of Action
D-AP5 (also known as D-APV) is the active D-isomer of the phosphonate analog of glutamate.

It acts as a selective, competitive antagonist at the glutamate binding site of the NMDA

receptor (GluN2 subunits).[1][2][3][4] Unlike channel blockers (e.g., MK-801, Ketamine) which

require channel opening to bind, D-AP5 prevents agonist binding directly, making it an

indispensable tool for dissecting the initiation phase of synaptic plasticity.
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Key Applications
Electrophysiology: Blocking NMDA receptor-dependent LTP/LTD in hippocampal slices.

Neuroprotection: Preventing excitotoxic cell death in culture models.[1]

Behavior: Intra-hippocampal microinfusions to study spatial learning (Morris Water Maze).

Physicochemical Profile
Before preparation, verify the batch-specific attributes on your Certificate of Analysis (CoA).

Property Specification Notes

Chemical Name
D-(-)-2-Amino-5-

phosphonopentanoic acid

D-isomer is ~50x more potent

than L-isomer.

CAS Number 79055-68-8
Distinct from DL-AP5 (racemic

mixture).[5]

Molecular Weight ~197.13 g/mol
CRITICAL: Check CoA.[6]

Hydration levels vary by batch.

Appearance White crystalline solid Hygroscopic; store desicated.

pKa Values ~2.0, ~2.4, ~9.8 Zwitterionic at neutral pH.

Solubility & Solvent Selection Strategy
D-AP5 is hydrophilic but exhibits concentration-dependent solubility behavior. Do not use

DMSO, as D-AP5 is practically insoluble (<1 mg/mL) in organic solvents.

Solvent Decision Matrix
Use the following logic to determine your solvent based on the required stock concentration.
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Target Stock Concentration

≤ 10 mM
(Standard In Vitro)

> 10 mM - 100 mM
(In Vivo / High Potency)

Solvent: Distilled Water (Milli-Q)
Method: Vortex + Mild Warming (37°C)

Solvent: 1.0 eq. NaOH
Method: Dropwise addition or equimolar solution

QC Step: Check pH
Target: pH 7.2 - 7.4

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on target concentration. High concentrations

require base equivalents to deprotonate the phosphonate group for solubility.

Protocol: Preparation of 50 mM Stock Solution
This protocol describes the preparation of a 50 mM stock, the versatile standard for most in

vitro applications (diluted 1:1000 to reach 50 µM working concentration).

Materials Required[2][3][4][5][6][7][9]
D-AP5 Solid (Store at -20°C until use).[1][3][7][8][9]

Ultrapure Water (18.2 MΩ·cm) or 0.1 M NaOH (if >10 mM is difficult to dissolve).

Calibrated Analytical Balance.

Vortex Mixer.

0.22 µm Syringe Filter (PES or Nylon).

Sterile Microcentrifuge Tubes (Light-blocking or amber preferred).
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Step-by-Step Methodology
Step 1: Molar Mass Verification
Check the vial label or CoA.

Example: If MW = 197.13 g/mol .[1][3][4][6]

Calculation: To make 10 mL of 50 mM solution:

Step 2: Weighing & Solubilization
Equilibrate the D-AP5 vial to room temperature (RT) for 15 minutes before opening to

prevent condensation.

Weigh 98.56 mg of D-AP5.

Transfer to a sterile tube.

Initial Solvent Addition: Add 80% of final volume (8 mL) of Ultrapure Water.

Agitation: Vortex vigorously.

Observation: If the solution remains cloudy, add 1M NaOH dropwise. D-AP5 is acidic;

neutralizing it aids solubility.

Alternative: For 50 mM, you can directly dissolve the powder in 50 mM NaOH (1

equivalent) to ensure rapid dissolution.

Step 3: pH Adjustment (Critical for Microinjection)
For in vitro bath application, the buffering capacity of ACSF is usually sufficient to handle small

additions of acidic stock. However, for microinjection or high-concentration use:

Measure pH of the stock.

Adjust to pH 7.2–7.4 using minimal volumes of 1M NaOH or HCl.

Step 4: Final Volume & Sterilization
Add Ultrapure Water to bring volume to exactly 10 mL.
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Filter sterilize using a 0.22 µm syringe filter into a sterile receiver. This removes particulates

and prevents microbial growth during storage.

Step 5: Aliquotting & Storage
Aliquot Size: 50 µL – 500 µL (Single-use volumes).

Storage: -20°C.

Stability: Stable for 3–6 months. Avoid freeze-thaw cycles (maximum 1 cycle recommended).

Usage & Dilution Guidelines
Working Solution Preparation
Dilute the stock solution into your experimental buffer (e.g., ACSF, Neurobasal Media).

Table 1: Dilution Calculator (Target: 50 µM Working Conc)

Stock Concentration Dilution Factor
Volume of Stock per 100
mL Media

10 mM 1:200 500 µL

50 mM 1:1000 100 µL

100 mM 1:2000 50 µL

Experimental Workflow Visualization

D-AP5 Stock
(-20°C)

Thaw at RT
(Do not heat >40°C)

Dilute into ACSF
(e.g., 1:1000)

Bath Perfusion
(Flow rate: 2-3 mL/min)

  Apply for
  10-15 min Washout

(>20 mins for reversal)

Click to download full resolution via product page

Figure 2: Standard workflow for applying D-AP5 in electrophysiological slice recordings. Note

the washout period; D-AP5 is reversible, but complete washout can take 20+ minutes in thick

slices.
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Troubleshooting & Quality Control
Issue Probable Cause Corrective Action

Precipitate in Stock Saturation / Low pH

Warm to 37°C. Add 1 eq.

NaOH. Do not use if precipitate

persists.

Loss of Potency Freeze-Thaw degradation

Discard aliquot. Use fresh

aliquot. Store at -20°C, not

-80°C (unless specified).

Incomplete Block Isomer Confusion

Ensure you are using D-AP5,

not DL-AP5. DL-AP5 requires

2x concentration.

Slice Toxicity Osmolarity/pH shift

If using high stock volumes,

check osmolarity of final ACSF.

Use 100 mM stock to minimize

volume added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12648258?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

